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Abstract

Dinitromethane (CHz2N204) is a nitroalkane of interest in various chemical syntheses.
However, a comprehensive understanding of its environmental fate and toxicological profile is
crucial for safe handling, risk assessment, and potential drug development applications. This
technical guide synthesizes the currently available information on dinitromethane, focusing on
its physicochemical properties, environmental behavior, and toxicological characteristics. A
significant finding of this review is the profound lack of empirical data for dinitromethane
across most environmental and toxicological endpoints. This guide highlights these data gaps
and provides standardized experimental protocols that can be employed to generate the
necessary data.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a compound is fundamental to
predicting its environmental distribution and potential for biological interaction. The available
data for dinitromethane is summarized below.
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Property Value Reference

Molecular Formula CH2N204 [1]

Molecular Weight 106.04 g/mol [1]

Appearance Colorless liquid [2]

Odor Weak pleasant odor [2]

Boiling Point 39-40 °C at 2 mmHg [2]

Density 1.501 g/cm3 [3]

pKa 3.57 [No direct citation available]

Relatively stable at room

temperature; can be stored for
Stability months at 0 °C. May [2]

decompose explosively upon

shock, friction, or concussion.

Environmental Fate and Ecotoxicology

There is a significant lack of empirical data regarding the environmental fate and ecotoxicology
of dinitromethane. Safety Data Sheets for dinitromethane explicitly state that no data is
available for persistence and degradability, bioaccumulative potential, mobility in soil, and
toxicity to aquatic organisms[3]. While information on related nitroaromatic compounds exists,
direct extrapolation to dinitromethane is not scientifically sound.

To address these knowledge gaps, the following experimental protocols are recommended.

Recommended Experimental Protocols for
Environmental Fate Assessment
The potential for microbial degradation of dinitromethane in soil and water is a critical factor in

its environmental persistence.

o Methodology: OECD Guideline 301: Ready Biodegradability. This series of tests (e.g., 301B
CO: Evolution Test, 301F Manometric Respirometry Test) determines the potential for rapid
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and complete biodegradation under aerobic conditions. The test involves incubating
dinitromethane with a microbial inoculum (e.g., from activated sludge) and measuring its
degradation over 28 days by monitoring parameters like CO2 evolution or oxygen
consumption. For a more detailed understanding, studies using specific bacterial or fungal
strains known to degrade nitroaromatic compounds could be conducted[4][5].

Understanding the partitioning of dinitromethane between soil and water is key to predicting
its leaching potential and bioavailability.

» Methodology: OECD Guideline 106: Adsorption - Desorption Using a Batch Equilibrium
Method. This protocol is used to determine the soil organic carbon-water partitioning
coefficient (Koc). The experiment involves equilibrating dinitromethane in an aqueous
solution with a series of well-characterized soils with varying organic carbon content. The
concentration of dinitromethane in the aqueous phase is measured after equilibrium, and
the amount adsorbed to the soil is calculated by difference.

The abiotic degradation of dinitromethane in water through hydrolysis can be an important
removal mechanism.

o Methodology: OECD Guideline 111: Hydrolysis as a Function of pH. This test evaluates the
rate of abiotic hydrolysis of dinitromethane in sterile aqueous buffer solutions at different pH
values (typically 4, 7, and 9) and temperatures. The concentration of dinitromethane is
monitored over time using a suitable analytical method like HPLC or GC-MS.

Sunlight can induce the degradation of chemicals in the environment.

» Methodology: OECD Guideline 316: Phototransformation of Chemicals in Water — Direct
Photolysis. This method determines the first-order photolysis rate constant and the half-life of
dinitromethane in an aqueous solution when exposed to simulated or natural sunlight[6][7].
The experiment involves irradiating a solution of dinitromethane and monitoring its
concentration over time.

Ecotoxicological Data

As with its environmental fate, there is no available data on the aquatic toxicity of
dinitromethane[3]. The following standard tests are recommended to fill this critical data gap.
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Test Organism Endpoint Recommended Guideline
Fish (e.g., Danio rerio) 96-hour LC50 OECD Guideline 203
Aquatic Invertebrates (e.g., o

) 48-hour EC50 OECD Guideline 202
Daphnia magna)
Algae (e.g.,
Pseudokirchneriella 72-hour EC50 OECD Guideline 201
subcapitata)

Mammalian Toxicology

A comprehensive toxicological assessment of dinitromethane is severely hampered by the
absence of publicly available data. Safety Data Sheets consistently report "no data available"
for acute toxicity (oral, dermal, inhalation), skin and eye irritation, sensitization, germ cell
mutagenicity, carcinogenicity, and reproductive toxicity[3]. In contrast, some toxicological data
is available for the related compound, nitromethane, but should not be used as a surrogate for
dinitromethane. For instance, the oral LD50 for nitromethane in rats is reported as 1210 + 322
mg/kg[8].

Recommended Experimental Protocols for Toxicological
Assessment

To characterize the toxicological profile of dinitromethane, a battery of standardized tests is
necessary.

e Oral: OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method. This method
involves a stepwise procedure with the use of a minimal number of animals to classify the
substance by oral toxicity.

o Dermal: OECD Guideline 402: Acute Dermal Toxicity. This test provides information on
health hazards likely to arise from a short-term exposure by the dermal route[9]. A limit test
at 2000 mg/kg body weight is typically performed first.

¢ Inhalation: OECD Guideline 403: Acute Inhalation Toxicity. This guideline describes methods
to assess the concentration of a substance in air that causes mortality in 50% of exposed
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animals (LC50).

e Gene Mutation: OECD Guideline 471: Bacterial Reverse Mutation Test (Ames Test). This in
vitro assay uses strains of Salmonella typhimurium and Escherichia coli to detect point
mutations, which are an indication of a substance's mutagenic potential[10][11][12].

e Chromosomal Aberration: OECD Guideline 473: In Vitro Mammalian Chromosomal
Aberration Test. This test identifies substances that cause structural chromosome
aberrations in cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells.

While long-term carcinogenicity studies in rodents (OECD Guidelines 451 and 453) are the
gold standard, preliminary in vitro assays can provide an indication of carcinogenic potential.

o Cell Transformation Assay: This assay assesses the ability of a substance to induce
neoplastic transformation in cultured cells.

Signaling Pathways and Mechanisms of Toxicity

There is no information available in the scientific literature regarding the specific cellular
signaling pathways affected by dinitromethane. For many toxic compounds, pathways related
to oxidative stress, inflammation, and apoptosis are common targets[13][14]. Future research
should investigate the potential for dinitromethane to perturb these and other critical cellular

signaling networks.

A generalized workflow for investigating the mechanism of toxicity of a novel compound like
dinitromethane is presented below.
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Caption: A generalized workflow for toxicological assessment.

Analytical Methods
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The accurate quantification of dinitromethane in environmental and biological matrices is
essential for exposure assessment and fate studies. While specific methods for
dinitromethane are not widely published, techniques used for other nitroaromatic compounds
can be adapted.

o Methodology: High-Performance Liquid Chromatography (HPLC) with UV detection or Gas
Chromatography-Mass Spectrometry (GC-MS) are suitable techniques[15][16][17][18][19].
Sample preparation would likely involve liquid-liquid extraction for aqueous samples and
solid-phase extraction for more complex matrices.

A general workflow for the analysis of dinitromethane in an environmental water sample is
depicted below.

Sample Preservation
(Refrigeration)

Liquid-Liquid Extraction
(e.g., with Dichloromethane)

Water Sample Collection }—>

Concentration of Extract }—>

Analysis by GC-MS or HPLC }——{ Data Quantification and Reporting

Click to download full resolution via product page

Caption: Workflow for dinitromethane analysis in water.

Conclusion

This technical guide highlights a significant lack of publicly available environmental and
toxicological data for dinitromethane. This absence of information poses challenges for a
comprehensive risk assessment. To address these critical data gaps, a suite of standardized
experimental protocols has been recommended. The generation of this data is imperative for
ensuring the safe handling and use of dinitromethane in research and industrial applications,
and for any consideration of its potential in drug development. Researchers are strongly
encouraged to conduct and publish studies on the environmental fate and toxicology of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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